2-(4-acetylphenyl)-4-(prop-2-yn-1-yl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione

• IUPAC Name: 2-(4-acetylphenyl)-1,1-dioxo-4-prop-2-ynyl-1λ6,2,4-benzothiadiazin-3-one
• InChI: InChI=1S/C18H14N2O4S/c1-3-12-19-16-6-4-5-7-17(16)25(23,24)20(18(19)22)15-10-8-14(9-11-15)13(2)21/h1,4-11H,12H2,2H3
• InChI Key: INVWQJXPUQDJSJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC#C
• Molecular Formula: C18H14N2O4S
• Molecular Weight: 354.4 g/mol
• CAS No.: 2549016-96-6

Description

This compound belongs to the benzothiadiazine-trione class, characterized by a bicyclic core structure with a sulfonamide group (S=O), an acetylphenyl substituent at position 2, and a propargyl (prop-2-yn-1-yl) group at position 2. The propargyl group contributes alkyne functionality, which may enable click chemistry applications or modulate steric and electronic properties for biological targeting .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Core Structure and Substituent Variations

The benzothiadiazine-trione scaffold is shared among analogs, but substituents at positions 2 and 4 critically define their physicochemical and biological properties.

Table 1: Key Structural Features of Benzothiadiazine-trione Derivatives

Compound Name	Substituents (Position 2)	Substituents (Position 4)	Molecular Weight (g/mol)	Notable Features
Target Compound	4-Acetylphenyl	Prop-2-yn-1-yl	~367.4*	Alkyne functionality, acetyl group
5-Amino-3,4-dihydro-2H-1λ⁶,2,4-benzothiadiazine-1,1,3-trione	NH₂	-	213.22	Amino group enhances solubility
7-Chloro-5-methoxy-3,4-dihydro-2H-1λ⁶,2,4-benzothiadiazine-1,1,3-trione	Cl, OCH₃	-	290.75	Halogen and methoxy for stability
4-(But-3-en-1-yl)-2-(3,5-dimethylphenyl)-...-trione	3,5-Dimethylphenyl	But-3-en-1-yl	356.44	Alkene for reactivity
2-(4-Chloro-2-methylphenyl)-4-ethyl-...-trione	4-Chloro-2-methylphenyl	Ethyl	~344.9*	Chloro and alkyl for lipophilicity

*Estimated based on molecular formula.

Physicochemical Properties

• Solubility and Bioavailability: Compounds with polar groups (e.g., amino , hydroxy ) exhibit higher aqueous solubility. The acetyl group in the target compound may reduce solubility compared to hydroxy-substituted analogs but improve membrane permeability .
• Stability : Halogenated derivatives (e.g., 7-chloro ) show enhanced stability due to reduced electron density, while propargyl groups in the target compound may introduce steric hindrance, protecting the core from metabolic degradation .

Key Research Findings

Substituent Impact : Propargyl groups (target compound) and alkenes (e.g., but-3-en-1-yl ) offer distinct reactivity profiles for further functionalization.

Electronic Effects: Electron-withdrawing groups (acetyl, chloro) stabilize the core structure, while electron-donating groups (methoxy, amino) enhance solubility .

Synthetic Flexibility : Palladium-catalyzed methods () enable diverse substitutions, suggesting routes to optimize the target compound’s activity .